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Compound of Interest

Compound Name: N 556

Cat. No.: B1676889

Solubility of KY-556 (N-556)

o Concentration
Solvent Solubility Notes
(Molar)

Ultrasonic assistance
may be needed. It is
also noted that
hygroscopic DMSO
DMSO 83.33 mg/mL 114.85 mM o
can significantly
impact solubility, and
newly opened DMSO

is recommended.[1]

Storage of Stock Solutions: For KY-556 in solvent, the recommended storage conditions are
-80°C for up to 6 months and -20°C for up to 1 month, in a sealed container away from
moisture.[1]

To proceed with creating a comprehensive technical guide, please provide the specific
chemical identity of "N 556." This will allow for the collection of relevant data on its solubility in
a wider range of aqueous and organic solvents, detailed experimental methodologies, and the
generation of appropriate diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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